Cas no 2680691-46-5 (tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate
• CAS No: 2680691-46-5
• MF: C₁₆H₁₉ClN₂O₃S
• MW: 354.851661920547
• CID: 5622255
• PubChem ID: 165932422
• Update Time: 2025-06-11

tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680691-46-5
• EN300-28299087
• tert-butyl N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(4-methoxyphenyl)carbamate
• tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate

• Inchi： 1S/C16H19ClN2O3S/c1-16(2,3)22-15(20)19(14-18-11(9-17)10-23-14)12-5-7-13(21-4)8-6-12/h5-8,10H,9H2,1-4H3
• InChI Key： GVFGYESDQOEPPZ-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)N(C1C=CC(=CC=1)OC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 354.0804913g/mol
• Monoisotopic Mass: 354.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate

Comprehensive Overview of tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate (CAS No. 2680691-46-5)

The compound tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate (CAS No. 2680691-46-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole-derived carbamate exhibits unique structural features, including a chloromethyl group and a 4-methoxyphenyl moiety, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a versatile intermediate in the synthesis of bioactive compounds, including kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate has surged due to their relevance in drug discovery. The thiazole ring, a key component of this molecule, is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer properties. This has led to increased searches for "thiazole derivatives in drug development" and "CAS 2680691-46-5 applications" across scientific databases and AI-driven platforms.

The synthesis of tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate typically involves multi-step organic reactions, including carbamate formation and chloromethylation. Its tert-butyl group enhances stability, making it suitable for storage and further functionalization. Laboratories focusing on "high-purity chemical intermediates" or "custom synthesis of carbamates" frequently explore this compound for its modular design, which allows for tailored modifications.

From an industrial perspective, the compound's chloromethyl functionality offers a reactive handle for cross-coupling reactions, aligning with trends in "green chemistry" and "sustainable synthesis." Environmental concerns have driven interest in minimizing waste during chemical production, and derivatives of CAS 2680691-46-5 are being evaluated for atom-efficient transformations. This aligns with frequent queries such as "eco-friendly heterocyclic synthesis" and "catalysis in thiazole chemistry."

Analytical characterization of tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate relies on advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. Purity and stability data are critical for researchers investigating "structure-activity relationships" or "degradation pathways of carbamates." The compound's solubility profile in organic solvents also makes it a candidate for formulations in drug delivery systems, a topic frequently searched as "solubility enhancement strategies."

In summary, tert-butyl N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(4-methoxyphenyl)carbamate (CAS No. 2680691-46-5) represents a multifaceted tool for modern chemistry. Its structural versatility and relevance to trending topics like "targeted drug design" and "green synthetic routes" ensure its continued prominence in scientific literature and industrial applications.